Cas no 80474-27-7 (Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(bromomethyl) ester, (6a,11b,16a,17a)-)
80474-27-7 structure
Product Name:Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(bromomethyl) ester, (6a,11b,16a,17a)-
CAS No:80474-27-7
MF:C25H31BrF2O5S
MW:561.476453065872
CID:707701
PubChem ID:12962509
Update Time:2025-04-19
Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(bromomethyl) ester, (6a,11b,16a,17a)- Chemical and Physical Properties
Names and Identifiers
-
- Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(bromomethyl) ester, (6a,11b,16a,17a)-
- [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-17-(bromomethylsulfanylcarbonyl)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
- 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-, S-(bromomethyl)ester, (6α,11β,16α,17α)-
- Androsta-1,4-diene-17- carbothioic acid, 6,9-difluoro-11 -hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(bromomethyl)est...
- Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(bromomethyl) ester, (6a,
- AND007
- Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-, S-(bromomethyl) ester, (6alpha,11beta,16alpha,17alpha)-
- S-(Bromomethyl) (6alpha,11beta,16alpha,17alpha)-6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)androsta-1,4-diene-17-carbothioate
- UNII-KP2FZY6867
- KP2FZY6867
- (6alpha,11beta,16alpha,17alpha)-17-{[(Bromomethyl)sulfanyl]carbonyl}-6,9-difluoro-11-hydroxy-16-methyl-3-oxoandrosta-1,4-dien-17-yl propanoate
- ANDROSTA-1,4-DIENE-17-CARBOTHIOIC ACID, 6,9-DIFLUORO-11-HYDROXY-16-METHYL-3-OXO-17-(1-OXOPROPOXY)-, S-(BROMOMETHYL) ESTER, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
- SCHEMBL195423
- DTXSID10514082
- 80474-27-7
- S-(BROMOMETHYL) (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-6,9-DIFLUORO-11-HYDROXY-16-METHYL-3-OXO-17-(1-OXOPROPOXY)ANDROSTA-1,4-DIENE-17-CARBOTHIOATE
-
- Inchi: 1S/C25H31BrF2O5S/c1-5-20(31)33-25(21(32)34-12-26)13(2)8-15-16-10-18(27)17-9-14(29)6-7-22(17,3)24(16,28)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
- InChI Key: STSJMJBSSJPOIV-CENSZEJFSA-N
- SMILES: BrCSC([C@]1([C@H](C)C[C@H]2[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)F)OC(CC)=O)=O
Computed Properties
- Exact Mass: 560.10400
- Monoisotopic Mass: 560.10436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 986
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 105.97000
- LogP: 4.85540
Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(bromomethyl) ester, (6a,11b,16a,17a)- Security Information
- Safety Instruction: S22; S24/25
Androsta-1,4-diene-17-carbothioicacid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(bromomethyl) ester, (6a,11b,16a,17a)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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